Cas no 1865079-14-6 (2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-)

• Product Name: 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-
• CAS No: 1865079-14-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5277190
• Update Time: 2025-05-24

2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-

• Inchi： 1S/C9H12BrNO2/c10-6-1-4-13-7(6)8(12)9(5-11)2-3-9/h1,4,8,12H,2-3,5,11H2
• InChI Key： RZZHVDBJNOTBLC-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1Br)(C1(CC1)CN)O

Additional information on 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-

Compound CAS No 1865079-14-6: 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-

The compound with CAS No 1865079-14-6, known as 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a brominated cyclopropyl group and an aminoalkyl substituent. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The cyclopropyl group, in particular, has been shown to enhance the molecule's stability and reactivity, making it an ideal candidate for drug design.

One of the most intriguing aspects of this compound is its role in click chemistry reactions. The bromine atom on the furan ring serves as an excellent leaving group, enabling efficient coupling reactions with various nucleophiles. This property has been exploited in the synthesis of complex molecules, including those with potential applications in cancer therapy. For instance, recent research has demonstrated that derivatives of 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- can selectively target cancer cells while sparing healthy tissue.

In addition to its therapeutic applications, 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- has also found use in materials science. Its ability to form stable covalent bonds under mild conditions makes it a valuable component in the development of advanced polymers and coatings. Scientists have reported that incorporating this compound into polymer matrices can significantly improve their mechanical properties and resistance to environmental factors such as UV radiation and moisture.

The synthesis of 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- involves a multi-step process that requires precise control over reaction conditions. The key steps include the bromination of the furan ring and the subsequent installation of the cyclopropyl group via a palladium-catalyzed coupling reaction. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, paving the way for larger-scale production.

From a structural standpoint, 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- exhibits interesting electronic properties due to the conjugation between the furan ring and the aminoalkyl group. This conjugation not only influences the molecule's reactivity but also plays a crucial role in its optical properties. Researchers have utilized these properties to develop sensors for detecting trace amounts of metal ions in aqueous solutions.

In terms of safety and handling, 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- must be treated with care due to its reactive nature. Proper personal protective equipment should be worn during handling, and storage should be carried out in a cool, dry place away from incompatible materials. Despite these precautions, the compound's benefits far outweigh its handling challenges.

Looking ahead, the continued exploration of 2-Furanmethanol, α-[1-(aminomethyl)cyclopropyl]-3-bromo- is expected to yield even more groundbreaking applications. Its unique combination of functional groups positions it as a key player in both academic research and industrial development.